![molecular formula C22H25N3O2 B5217395 N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide](/img/structure/B5217395.png)
N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide, also known as DMABNQ, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMABNQ is a complex molecule that consists of a quinoline and a dimethylamino group, which are connected by a butanamide chain. In
Mechanism of Action
The mechanism of action of N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide is not fully understood, but it is believed to involve the interaction of the quinoline and dimethylamino groups with biological molecules such as DNA and RNA. This compound has been shown to intercalate into DNA, disrupting the structure and function of the DNA molecule. Additionally, this compound has been shown to inhibit the activity of certain enzymes, such as topoisomerases, which are involved in DNA replication and transcription.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the replication of certain viruses, such as HIV and herpes simplex virus. In vivo studies have shown that this compound can reduce tumor growth in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide in lab experiments include its high selectivity for DNA and RNA, its fluorescent properties, and its potential applications in drug development. However, the complex synthesis method and the potential toxicity of this compound limit its widespread use in lab experiments.
Future Directions
There are several future directions for research on N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide. One area of interest is in the development of new fluorescent probes for imaging biological systems. This compound has shown promise as a selective probe for DNA and RNA, and further research could lead to the development of new imaging techniques. Additionally, this compound has shown potential as an antitumor and antiviral agent, and further research could lead to the development of new drugs for the treatment of cancer and viral infections.
Synthesis Methods
N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide can be synthesized using a multistep process that involves the reaction of 8-hydroxyquinoline with 4-dimethylaminobenzaldehyde, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the acylation of the resulting amine with butanoyl chloride to form this compound. The synthesis method for this compound is complex and requires specialized equipment and expertise.
Scientific Research Applications
N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has shown potential applications in various fields of scientific research. One of the most promising areas is in the development of fluorescent probes for imaging biological systems. This compound has been shown to selectively bind to DNA and RNA, making it an excellent candidate for use as a fluorescent probe in molecular biology and biochemistry research. Additionally, this compound has been shown to have antitumor and antiviral activity, making it a potential candidate for the development of new drugs.
properties
IUPAC Name |
N-[[4-(dimethylamino)phenyl]-(8-hydroxyquinolin-7-yl)methyl]butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O2/c1-4-6-19(26)24-20(16-8-11-17(12-9-16)25(2)3)18-13-10-15-7-5-14-23-21(15)22(18)27/h5,7-14,20,27H,4,6H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HANQQPWMPODWNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC(C1=CC=C(C=C1)N(C)C)C2=C(C3=C(C=CC=N3)C=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.